Cas no 61171-16-2 (Benz[g]isoquinoline, 3,6,8-trimethyl-)

• Product Name: Benz[g]isoquinoline, 3,6,8-trimethyl-
• CAS No: 61171-16-2
• MF: C₁₆H₁₅N
• MW: 221.297003984451
• CID: 489791
• PubChem ID: 613550
• Update Time: 2025-04-19

Benz[g]isoquinoline, 3,6,8-trimethyl- Chemical and Physical Properties

Names and Identifiers

• Benz[g]isoquinoline, 3,6,8-trimethyl-
• 3,6,8-trimethylbenzo[g]isoquinoline
• OODHWXBTIXXSQE-UHFFFAOYSA-
• Benz[j]isoquinoline, 3,6,8-trimethyl-
• InChI=1/C16H15N/c1-10-4-11(2)16-8-13-6-12(3)17-9-15(13)7-14(16)5-10/h4-9H,1-3H3
• OODHWXBTIXXSQE-UHFFFAOYSA-N
• 3,6,8-Trimethylbenzo[g]isoquinoline #
• 61171-16-2
• DTXSID10346608

• Inchi： 1S/C16H15N/c1-10-4-11(2)16-8-13-6-12(3)17-9-15(13)7-14(16)5-10/h4-9H,1-3H3
• InChI Key： OODHWXBTIXXSQE-UHFFFAOYSA-N
• SMILES： N1C(C)=CC2C=C3C(C)=CC(C)=CC3=CC=2C=1

Computed Properties

• Exact Mass: 221.12055
• Monoisotopic Mass: 221.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89